Cas no 1420869-30-2 (2-(Methylthio)-4-(2-(piperidin-3-yl)ethoxy)pyrimidine hydrochloride)
1420869-30-2 structure
Product Name:2-(Methylthio)-4-(2-(piperidin-3-yl)ethoxy)pyrimidine hydrochloride
CAS No:1420869-30-2
MF:C12H20ClN3OS
MW:289.82470035553
CID:2167632
Update Time:2023-08-05
2-(Methylthio)-4-(2-(piperidin-3-yl)ethoxy)pyrimidine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-(Methylthio)-4-(2-(piperidin-3-yl)ethoxy)pyrimidine hydrochloride
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- Inchi: 1S/C12H19N3OS.ClH/c1-17-12-14-7-4-11(15-12)16-8-5-10-3-2-6-13-9-10;/h4,7,10,13H,2-3,5-6,8-9H2,1H3;1H
- InChI Key: KZEZYAQIVMJJMP-UHFFFAOYSA-N
- SMILES: Cl.S(C)C1=NC=CC(=N1)OCCC1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 218
- Topological Polar Surface Area: 72.3
2-(Methylthio)-4-(2-(piperidin-3-yl)ethoxy)pyrimidine hydrochloride Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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